Cas no 2171931-28-3 (3-amino-2,2-dimethylcyclobutane-1-thiol)

• Product Name: 3-amino-2,2-dimethylcyclobutane-1-thiol
• CAS No: 2171931-28-3
• MF: C₆H₁₃NS
• MW: 131.23912024498
• CID: 6512556
• PubChem ID: 165518893
• Update Time: 2025-08-05

3-amino-2,2-dimethylcyclobutane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2,2-dimethylcyclobutane-1-thiol
• 2171931-28-3
• EN300-1288229

• Inchi： 1S/C6H13NS/c1-6(2)4(7)3-5(6)8/h4-5,8H,3,7H2,1-2H3
• InChI Key： DPHCTEIZOLKLHF-UHFFFAOYSA-N
• SMILES： SC1CC(C1(C)C)N

Computed Properties

• Exact Mass: 131.07687059g/mol
• Monoisotopic Mass: 131.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 27Ų

Additional information on 3-amino-2,2-dimethylcyclobutane-1-thiol

3-Amino-2,2-Dimethylcyclobutane-1-Thiol: A Comprehensive Overview

3-Amino-2,2-dimethylcyclobutane-1-thiol, also known by its CAS number 2171931-28-3, is a unique organic compound that has garnered attention in the fields of chemistry and materials science. This compound is characterized by its cyclobutane ring structure, which is a four-membered cyclic hydrocarbon, and the presence of both an amino group (-NH₂) and a thiol group (-SH) attached to the ring. The combination of these functional groups makes it a versatile molecule with potential applications in various areas, including drug design, catalysis, and materials synthesis.

The structure of 3-amino-2,2-dimethylcyclobutane-1-thiol is particularly interesting due to the strained nature of the cyclobutane ring. Cyclobutane rings are known for their high ring strain, which can lead to unique reactivity compared to larger cyclic systems like cyclopentane or cyclohexane. The presence of two methyl groups on the same carbon atom (at position 2) further influences the steric environment around the ring, potentially affecting both the physical properties and chemical reactivity of the compound.

Recent studies have explored the potential of 3-amino-2,2-dimethylcyclobutane-1-thiol in various chemical reactions. For instance, researchers have investigated its role as a precursor in the synthesis of more complex molecules. The amino group can act as a nucleophile in substitution reactions, while the thiol group can participate in thiolation or coupling reactions. These properties make it a valuable building block in organic synthesis.

In terms of applications, 3-amino-2,2-dimethylcyclobutane-1-thiol has shown promise in materials science. Its ability to form stable bonds with other molecules makes it a candidate for use in creating novel materials with specific mechanical or electronic properties. For example, it has been studied as a potential component in polymer networks, where its thiol group can facilitate cross-linking through sulfur-based bonds.

The synthesis of 3-amino-2,2-dimethylcyclobutane-1-thiol typically involves multi-step processes that require careful control over reaction conditions. One common approach involves the modification of existing cyclobutane derivatives through substitution or addition reactions. The introduction of the amino and thiol groups often requires specialized reagents and catalysts to ensure high yields and purity.

From an environmental standpoint, understanding the stability and degradation pathways of 3-amino-2,2-dimethylcyclobutane-1-thiol is crucial for its safe handling and application. Research into its environmental fate has revealed that it undergoes slow degradation under certain conditions, highlighting the need for proper waste management practices when working with this compound.

In conclusion, 3-amino-2,2-dimethylcyclobutane-1-thiol, with its unique structure and functional groups, represents an intriguing molecule with diverse potential applications. As research continues to uncover its properties and capabilities, this compound is likely to play an increasingly important role in various scientific and industrial fields.